Cas no 2228205-26-1 (2-1-(3-bromo-4-fluorophenyl)cyclobutylethan-1-amine)

• Product Name: 2-1-(3-bromo-4-fluorophenyl)cyclobutylethan-1-amine
• CAS No: 2228205-26-1
• MF: C₁₂H₁₅BrFN
• MW: 272.156605958939
• CID: 6571259
• PubChem ID: 165971887
• Update Time: 2025-07-15

2-1-(3-bromo-4-fluorophenyl)cyclobutylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-(3-bromo-4-fluorophenyl)cyclobutylethan-1-amine
• 2-[1-(3-bromo-4-fluorophenyl)cyclobutyl]ethan-1-amine
• 2228205-26-1
• EN300-1905646

• Inchi： 1S/C12H15BrFN/c13-10-8-9(2-3-11(10)14)12(6-7-15)4-1-5-12/h2-3,8H,1,4-7,15H2
• InChI Key： MKAGUMGQLFRYHT-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)C1(CCN)CCC1)F

Computed Properties

• Exact Mass: 271.03719g/mol
• Monoisotopic Mass: 271.03719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26Ų

Additional information on 2-1-(3-bromo-4-fluorophenyl)cyclobutylethan-1-amine

Professional Introduction to Compound with CAS No. 2228205-26-1 and Product Name: 2-1-(3-bromo-4-fluorophenyl)cyclobutylethan-1-amine

The compound with the CAS number 2228205-26-1 and the product name 2-1-(3-bromo-4-fluorophenyl)cyclobutylethan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug discovery and molecular biology research. The molecular architecture of this compound includes a cyclobutyl core substituted with an amine group and a phenyl ring bearing bromine and fluorine atoms, which contribute to its distinct chemical properties and reactivity.

In recent years, the development of novel heterocyclic compounds has been a focal point in medicinal chemistry, particularly for their role in modulating biological pathways. The presence of the cyclobutyl moiety in 2-1-(3-bromo-4-fluorophenyl)cyclobutylethan-1-amine introduces rigidity to the molecular structure, which can enhance binding affinity to biological targets. This feature is particularly valuable in the design of small-molecule inhibitors targeting enzymes and receptors involved in various diseases.

The 3-bromo-4-fluorophenyl substituent on the cyclobutyl ring adds another layer of complexity to the compound's interactions. Bromine and fluorine are halogen atoms that are frequently incorporated into pharmaceuticals due to their ability to influence electronic properties and metabolic stability. The combination of these elements in this compound suggests potential for high selectivity and efficacy in therapeutic applications. Halogenated aromatic compounds have been extensively studied for their role in anti-inflammatory, anticancer, and antimicrobial therapies, making 2-1-(3-bromo-4-fluorophenyl)cyclobutylethan-1-amine a promising candidate for further investigation.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular interactions, which has accelerated the discovery process for new drug candidates. The structural features of 2-1-(3-bromo-4-fluorophenyl)cyclobutylethan-1-amine make it an ideal candidate for virtual screening and molecular docking studies. These computational methods can help identify potential binding sites on target proteins, providing insights into how the compound may interact at a molecular level. Such studies are crucial for optimizing drug design and improving therapeutic outcomes.

Moreover, the amine group in the compound's structure offers opportunities for further functionalization. Amines are versatile functional groups that can participate in various chemical reactions, including hydrogen bonding, which is essential for stabilizing protein-ligand interactions. The ability to modify the amine group allows researchers to fine-tune the compound's properties, such as solubility and bioavailability, making it more suitable for clinical applications.

The synthesis of 2-1-(3-bromo-4-fluorophenyl)cyclobutylethan-1-amine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex framework of the compound efficiently. These methods not only improve yield but also enhance purity, which is critical for pharmaceutical-grade materials. The synthesis strategy provides a blueprint for developing similar halogenated heterocyclic compounds, contributing to the broader toolkit of medicinal chemists.

Current research in medicinal chemistry emphasizes the importance of understanding structure-activity relationships (SAR) to develop more effective drugs. The unique features of 2-1-(3-bromo-4-fluorophenyl)cyclobutylethan-1-amine, including its cyclobutyl core and halogenated phenyl substituent, make it an excellent model for studying SAR. By systematically varying different parts of the molecule and assessing their impact on biological activity, researchers can gain valuable insights into how structural modifications influence drug efficacy.

One particularly exciting area of research is the use of this compound as a scaffold for developing novel therapeutics against emerging diseases. The versatility of its structural framework allows it to be modified into various derivatives with tailored properties. For instance, derivatives with enhanced metabolic stability or improved cell penetration could be developed by further optimizing the amine group or exploring different halogenation patterns on the phenyl ring.

The role of 2-1-(3-bromo-4-fluorophenyl)cyclobutylethan-1-amine in preclinical studies is also noteworthy. Preclinical trials are essential for evaluating the safety and efficacy of new compounds before they enter human clinical trials. These studies often involve testing the compound's interaction with biological targets using cell-based assays and animal models. Preliminary results from such studies suggest that this compound exhibits promising activity against certain disease pathways, warranting further investigation.

As our understanding of biological systems continues to evolve, so does our approach to drug discovery. The integration of machine learning and artificial intelligence into computational chemistry has revolutionized how researchers identify potential drug candidates. These technologies can analyze vast datasets rapidly, identifying patterns that might not be apparent through traditional methods. 2-1-(3-bromo-4-fluorophenyl)cyclobutylethan-1-amine serves as a prime example of how computational tools can accelerate drug development by predicting promising scaffolds for further optimization.

In conclusion, 2-1-(3-bromo-4-fluorophenyl)cyclobutylethan-1-amine represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential applications in drug discovery. Its rigid cyclobutyl core combined with halogenated aromatic substituents makes it an ideal candidate for modulating biological pathways involved in various diseases. With ongoing research focusing on optimizing its properties and exploring new therapeutic applications, this compound is poised to play a crucial role in future medical advancements.